2-Amino-6-chloro-N-o-tolylbenzamide
Cat. No. B8357509
M. Wt: 260.72 g/mol
InChI Key: FSEGMCNMKHUZSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653077B2
Procedure details
Prepared according to Procedure A using 2-amino-6-chlorobenzoic acid (1.0 g, 5.83 mmol) and SOCl2 (1.1 mL, 14.6 mmol) in benzene (30 mL), followed by o-toluidine (1.4 mL, 12.8 mmol) and CHCl3 (30 mL). The product was chromatographed in CH2Cl2 to provide 840 mg of an oily yellow solid (55%). 1H NMR (CDCl3) δ: 7.96 (d, J=7.9 Hz, 1H); 7.60 (br s, 1H); 7.23-7.30 (m, 2H); 7.14 (t, J=7.5 Hz, 1H); 7.11 (t, J=8.3 Hz, 1H); 6.78 (d, J=7.9 Hz, 1H); 6.64 (d, J=8.2 Hz, 1H); 4.73 (br s, 2H); 2.35 (s, 3H). MS (ES): m/z 261.0 (M+).
Name
Yield
55%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:3]=1[C:4]([OH:6])=O.O=S(Cl)Cl.[NH2:16][C:17]1[C:18]([CH3:23])=[CH:19][CH:20]=[CH:21][CH:22]=1.C(Cl)(Cl)Cl>C1C=CC=CC=1>[NH2:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:3]=1[C:4]([NH:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=1[CH3:23])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C(=CC=C1)Cl
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Step Two
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Name
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Quantity
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1.1 mL
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Step Three
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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NC=1C(=CC=CC1)C
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Step Four
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C(Cl)(Cl)Cl
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Step Five
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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CUSTOM
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Type
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CUSTOM
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Details
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The product was chromatographed in CH2Cl2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C(=O)NC2=C(C=CC=C2)C)C(=CC=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 840 mg | |
| YIELD: PERCENTYIELD | 55% | |
| YIELD: CALCULATEDPERCENTYIELD | 55.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
